![molecular formula C29H32N4O5 B297497 2-(2-{4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-3-ethoxybenzylidene}hydrazino)-2-oxo-N-(2-phenylethyl)acetamide](/img/structure/B297497.png)
2-(2-{4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-3-ethoxybenzylidene}hydrazino)-2-oxo-N-(2-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-{4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-3-ethoxybenzylidene}hydrazino)-2-oxo-N-(2-phenylethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and properties that make it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of this compound is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, the compound has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using this compound in lab experiments include its unique structure and properties that make it a promising candidate for drug development. The compound has been shown to exhibit anti-tumor activity and has been found to inhibit the growth of cancer cells in vitro. However, the limitations of using this compound in lab experiments include the complex synthesis process and the lack of understanding of its exact mechanism of action.
Future Directions
There are a number of future directions for research on this compound. One potential direction is to study the compound's potential use in the treatment of other diseases, such as inflammation and autoimmune disorders. Another potential direction is to further investigate the compound's mechanism of action and identify potential targets for drug development. Additionally, research could be conducted to optimize the synthesis process and improve the yield of the compound.
Synthesis Methods
The synthesis of this compound involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 2,6-dimethylaniline with 2-bromoacetyl ethyl ether to form an intermediate product. The intermediate product is then reacted with 4-(3-ethoxy-4-hydroxybenzylidene) hydrazinyl hydrazide to form the final product.
Scientific Research Applications
The compound 2-(2-{4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-3-ethoxybenzylidene}hydrazino)-2-oxo-N-(2-phenylethyl)acetamide has shown potential in the field of medicinal chemistry. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases. The compound has been found to exhibit anti-tumor activity and has been shown to inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C29H32N4O5 |
---|---|
Molecular Weight |
516.6 g/mol |
IUPAC Name |
N//'-[(E)-[4-[2-(2,6-dimethylanilino)-2-oxoethoxy]-3-ethoxyphenyl]methylideneamino]-N-(2-phenylethyl)oxamide |
InChI |
InChI=1S/C29H32N4O5/c1-4-37-25-17-23(18-31-33-29(36)28(35)30-16-15-22-11-6-5-7-12-22)13-14-24(25)38-19-26(34)32-27-20(2)9-8-10-21(27)3/h5-14,17-18H,4,15-16,19H2,1-3H3,(H,30,35)(H,32,34)(H,33,36)/b31-18+ |
InChI Key |
ROSVLKAXEFRNFR-FDAWAROLSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC(=O)C(=O)NCCC2=CC=CC=C2)OCC(=O)NC3=C(C=CC=C3C)C |
SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C(=O)NCCC2=CC=CC=C2)OCC(=O)NC3=C(C=CC=C3C)C |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C(=O)NCCC2=CC=CC=C2)OCC(=O)NC3=C(C=CC=C3C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.